4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide

• IUPAC Name: 4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide
• InChI: InChI=1S/C23H25N3O4/c1-29-16-8-6-15(7-9-16)22-18(17-4-2-3-5-19(17)25-22)10-11-21(27)26-12-13-30-20(14-26)23(24)28/h2-9,20,25H,10-14H2,1H3,(H2,24,28)
• InChI Key: CAGIRDSRZZCSCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)CCC(=O)N4CCOC(C4)C(=O)N
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide, also known as MPIC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MPIC belongs to the class of indole-based compounds and has been found to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide is not fully understood. However, it has been proposed that this compound exerts its biological activities through the modulation of various signaling pathways. For example, this compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. This compound has also been found to activate the Nrf2 pathway, which is involved in the regulation of antioxidant defense mechanisms.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. This compound has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the caspase pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide is its broad range of biological activities, which makes it a promising candidate for the treatment of various diseases. Additionally, this compound has been found to have low toxicity, which makes it a safe compound for use in lab experiments. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide. One area of research is the development of novel formulations of this compound that can improve its solubility and bioavailability. Another area of research is the investigation of the potential of this compound as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the anticancer properties of this compound can be further explored for the development of novel cancer therapies.

Synthesis Methods

The synthesis of 4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide involves the condensation reaction between 4-methoxyphenyl hydrazine and indole-3-carboxaldehyde, followed by the addition of morpholine-2-carboxylic acid and acetic anhydride. The reaction is carried out in the presence of a catalyst, such as p-toluenesulfonic acid, and under reflux conditions. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

4-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]morpholine-2-carboxamide has been extensively studied for its potential therapeutic properties. It has been found to possess anti-inflammatory and antioxidant activities, which make it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to exhibit anticancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been investigated for its neuroprotective effects, which make it a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.